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Compound of Interest

Compound Name: Allyl anthranilate
CAS No.: 7493-63-2
Cat. No.: B045369
Get Quote

Executive Summary & Strategic Rationale

Allyl anthranilate (AA) is often dismissed as merely a fragrance ingredient, yet it represents a
highly versatile "privileged scaffold" in medicinal chemistry. Its core structure—an ortho-amino
benzoate—serves as a precursor for quinazolinones, acridines, and fenamates.

The strategic value of the allyl ester specifically lies in its dual functionality:

» Metabolic Stability/Pro-drug Potential: The allyl ester is often more resistant to non-specific
plasma esterases compared to methyl/ethyl esters, potentially altering pharmacokinetics.

» Synthetic Handle: The terminal alkene provides a "warhead" for late-stage functionalization
(e.g., epoxidation, thiol-ene "click" chemistry) to generate libraries of enhanced activity
derivatives.[1]

This guide details the synthesis of the AA core and its subsequent N-functionalization, moving
beyond classical Fischer esterification to high-fidelity, chemoselective methodologies.[1]
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Structural Logic & Design (SAR)[1]

To enhance biological activity (specifically antimicrobial and anticancer potency), we treat the
molecule as three distinct interaction zones.

Graphviz Diagram: SAR Optimization Strategy
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Figure 1: Strategic dissection of the Allyl Anthranilate scaffold for medicinal chemistry
optimization.[1]

Synthetic Protocols
Protocol A: The "Green" Metal-Free Chemoselective
Route

Best for: Small-scale library generation, sensitive substrates. Mechanism:[1] Intramolecular
redox reaction of 2-nitrobenzaldehyde with allyl alcohol.[1]

Rationale: Classical acid-catalyzed esterification of anthranilic acid often leads to
polymerization of the allyl group or side-reactions at the amine.[1] This oxidative-reductive
condensation avoids harsh acids.[1]

Materials:

e 2-Nitrobenzaldehyde (1.0 equiv)[1]
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Allyl Alcohol (1.2 equiv)[1]

Malononitrile (1.0 equiv) — Acts as a transient mediator|[1]

Solvent: Ethanol or Water/Ethanol mix[1]

Catalyst: None (Self-promoted) or mild base (Piperidine cat.)[1]
Step-by-Step Methodology:

e Charge: In a 50 mL round-bottom flask, dissolve 2-nitrobenzaldehyde (5 mmol) and
malononitrile (5 mmol) in Ethanol (15 mL).

» Addition: Add Allyl alcohol (6 mmol) dropwise.
 Activation: Stir at room temperature for 10 minutes, then heat to reflux (80°C).

o Monitoring: The reaction typically proceeds via an isoxazolium intermediate.[1] Monitor by
TLC (Hexane:EtOAc 8:2).[1] The disappearance of the nitro aldehyde spot and appearance
of the fluorescent anthranilate spot indicates progress (approx. 3-5 hours).[1]

e Workup: Cool to RT. Evaporate solvent under reduced pressure.

 Purification: The residue is often clean enough for recrystallization from cold ethanol.[1] If
necessary, flash chromatography (Silica gel, 5% EtOAc in Hexane).

Yield Expectation: 65-75% Key Advantage: Avoids protection/deprotection of the amine.[1]

Protocol B: The Isatoic Anhydride Route (Scalable)

Best for: Multi-gram synthesis and industrial scaling. Mechanism:[1] Nucleophilic attack of allyl
alcohol on the anhydride carbonyl, followed by decarboxylation.

Rationale: Isatoic anhydride is a "masked" anthranilic acid.[1] This method releases CO: as the
only byproduct, driving the reaction to completion without equilibrium limitations.

Materials:

« |satoic Anhydride (1.0 equiv)[1]
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 Allyl Alcohol (Excess, acts as solvent/reactant)
e Base Catalyst: DMAP (0.1 equiv) or NaOH (0.05 equiv)[1]
o Temperature: 60-80°C[1]
Step-by-Step Methodology:
e Suspension: Suspend Isatoic Anhydride (10 g, 61.3 mmol) in Allyl Alcohol (30 mL).
o Catalysis: Add DMAP (0.75 g). Note: NaOH can be used but may cause minor hydrolysis.[1]
o Reaction: Heat to 75°C. You will observe vigorous gas evolution (CO2).
o Critical Control Point: Ensure efficient reflux condensation to prevent loss of allyl alcohol.

o Completion: Heating is continued until gas evolution ceases completely (approx. 1-2 hours).
The solution will turn clear and slightly yellow (fluorescent).

o Workup: Distill off excess allyl alcohol under reduced pressure.

 [solation: Dissolve residue in DCM, wash with 5% NaHCOs (to remove unreacted acid), then
Brine. Dry over Na2S0a4.[1][2]

e Final Polish: Vacuum distillation (bp ~125°C at 10 mmHg) yields pure Allyl Anthranilate.[1]

Yield Expectation: >85%

Protocol C: N-Sulfonylation for Enhanced Activity

Target: Synthesis of N-(Allyloxycarbonylphenyl)sulfonamides (Anticancer/Antimicrobial targets).

[1]

Rationale: Sulfonamides are proven pharmacophores.[1][3][4] Linking them to the anthranilate
core creates a "dual-warhead" molecule.[1]

Step-by-Step Methodology:

» Starting Material: Purified Allyl Anthranilate (from Protocol A or B).
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e Reagents: Aryl sulfonyl chloride (e.g., p-Toluenesulfonyl chloride) (1.1 equiv), Pyridine

(solvent/base).

e Reaction: Dissolve Allyl Anthranilate in dry Pyridine at 0°C.

e Addition: Add sulfonyl chloride portion-wise over 20 mins.

¢ |ncubation: Allow to warm to RT and stir for 12 hours.

e Quench: Pour into ice-water mixture. The sulfonamide derivative usually precipitates as a

solid.[1]

o Filtration: Filter, wash with dilute HCI (to remove pyridine), then water. Recrystallize from

Ethanol.[1]

Validation & Analytical Standards

To ensure the integrity of the "Allyl" handle during synthesis, specific NMR signals must be

verified.

Moiety

1H NMR Signal (CDCI3,
400 MHz)

Diagnostic Feature

Aromatic Core

6.6 - 7.9 ppm (m, 4H)

Characteristic ortho-

substitution pattern.[1]

Disappears upon D20 shake

Amine (NH2) 5.7 ppm (broad s, 2H) (or shifts/splits in

sulfonamides).

Doublet coupling to vinyl
Allyl: -O-CHa- 4.8 ppm (d, 2H)

proton.[1]

Terminal alkene protons
Allyl: =CH: 5.2 - 5.4 ppm (dd, 2H) o N

(distinct splitting).[1]

Multiplet; check integration to
Allyl: -CH= 5.9-6.1 ppm (m, 1H)

ensure no polymerization.[1]
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Workflow Visualization
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Figure 2: Decision tree for synthetic route selection based on scale and substrate sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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